1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine

• Molecular Formula: C8H12F3N3
• Molecular Weight: 207.20 g/mol
• IUPAC Name: 2-methyl-4-propan-2-yl-5-(trifluoromethyl)pyrazol-3-amine
• InChI: InChI=1S/C8H12F3N3/c1-4(2)5-6(8(9,10)11)13-14(3)7(5)12/h4H,12H2,1-3H3
• InChI Key: YKCNQMMGDQTFJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(N=C1C(F)(F)F)C)N

Description

1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine is a pyrazole-based compound with substitutions at positions 1 (methyl), 3 (trifluoromethyl), and 4 (propan-2-yl). The trifluoromethyl group confers strong electron-withdrawing properties, while the propan-2-yl substituent enhances lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of hydrazine derivatives with suitable ketones or aldehydes, followed by the introduction of trifluoromethyl groups through nucleophilic substitution reactions. The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and properties of analogous pyrazole derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Features/Applications	Reference
1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine	1-CH₃, 3-CF₃, 4-CH(CH₃)₂	C₉H₁₃F₃N₃	220.22*	High lipophilicity; potential enzyme inhibitor	N/A
1-(Propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine	1-CH(CH₃)₂, 3-CF₃	C₇H₁₀F₃N₃	193.17	Lacks methyl at position 1; simpler structure
1-(3-Chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine	1-(3-ClC₆H₄), 3-CF₃	C₁₀H₇ClF₃N₃	261.63	Aromatic substituent enhances π-π interactions
3-Methyl-1-phenyl-1H-pyrazol-5-amine	1-C₆H₅, 3-CH₃	C₁₀H₁₁N₃	173.22	Phenyl group increases steric bulk
4-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]aniline	1-C₆H₄NH₂, 3-CF₃, 5-CH₃	C₁₁H₁₀F₃N₃	241.21	Aniline moiety enables hydrogen bonding

*Molecular weight calculated based on formula C₉H₁₃F₃N₃.

Key Observations:

• Substituent Position : The target compound’s substitution at position 4 (propan-2-yl) distinguishes it from derivatives with substituents only at positions 1 and 3. This may enhance steric effects and modulate binding to biological targets .
• Trifluoromethyl Group : Common in analogues (e.g., ), this group improves metabolic stability and electron-withdrawing capacity.
• Lipophilicity : The propan-2-yl group in the target compound increases logP compared to compounds with smaller substituents (e.g., methyl or hydrogen) .

Physicochemical Properties

• Melting Points : Derivatives with trifluoromethyl groups (e.g., 20b in ) exhibit high melting points (248–250°C), suggesting strong crystal packing due to polar groups . The target compound’s melting point is unreported but expected to align with this trend.
• Solubility : The propan-2-yl group in the target compound may reduce aqueous solubility compared to analogues with hydrophilic substituents (e.g., aniline in ).

Biological Activity

1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is structurally characterized by the presence of a trifluoromethyl group, which often enhances biological potency and selectivity. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine is $C_8H_{10}F_3N_3$ with a molecular weight of approximately 201.18 g/mol. The presence of the trifluoromethyl group contributes significantly to its lipophilicity and metabolic stability, which are critical for drug development.

Antimicrobial Activity

Research indicates that pyrazole derivatives, including 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine, exhibit significant antimicrobial properties. A study highlighted that compounds with similar structures showed effective inhibition against various bacterial strains, suggesting that this compound may also possess similar activities .

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects. Pyrazole derivatives have been shown to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play a crucial role in the inflammatory process. This inhibition can lead to reduced production of prostaglandins, thus alleviating inflammation .

Anticancer Potential

Recent studies have explored the anticancer properties of pyrazole derivatives. For instance, compounds with similar scaffolds have been identified as potent inhibitors of cancer cell proliferation through various mechanisms, including induction of apoptosis and cell cycle arrest . The specific mechanisms by which 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine exerts its anticancer effects remain to be fully elucidated.

The mechanisms by which 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine exerts its biological effects are multifaceted:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in inflammatory pathways or cancer progression.
• Receptor Modulation : It could potentially modulate receptor activity related to pain and inflammation.
• Ion Channel Interaction : Some studies suggest that pyrazole derivatives can influence ion channel activity, affecting cellular excitability and signaling pathways.

Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various pyrazole derivatives against clinical isolates of pathogenic bacteria. The results indicated that compounds with trifluoromethyl substitutions exhibited enhanced antibacterial activity compared to their non-fluorinated counterparts .

Study 2: Anti-inflammatory Mechanism

In an experimental model of inflammation, 1-Methyl-4-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine demonstrated significant reduction in edema formation when administered prior to inflammatory stimuli. This effect was attributed to the inhibition of COX enzymes, leading to decreased prostaglandin synthesis .

Data Summary Table

Biological Activity	Observations	References
Antimicrobial	Effective against various bacterial strains
Anti-inflammatory	Inhibits COX enzymes, reduces edema
Anticancer	Induces apoptosis in cancer cell lines